2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C27H21FN2OS/c28-21-10-5-7-19(15-21)16-30-17-26(23-12-3-4-14-25(23)30)32-18-27(31)29-24-13-6-9-20-8-1-2-11-22(20)24/h1-15,17H,16,18H2,(H,29,31)
• InChI Key: SSHVVKPUBBSMET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=CN(C4=CC=CC=C43)CC5=CC(=CC=C5)F
• Molecular Formula: C27H21FN2OS
• Molecular Weight: 440.5 g/mol

Description

2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-naphthalen-1-ylacetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the indole class of organic compounds and has been found to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

Fluorescence and Mobility Studies

Studies on fluorescence anisotropy and mobility of similar compounds highlight the complex behaviors of such molecules in various environments. For instance, research on dansyl fluorophores attached to homologous alkanes shows how these molecules' rotational relaxation times and conformational changes vary with the methylene chain length and solvent composition. This research is crucial for understanding the fluorescent molecule's behavior in different mediums, potentially impacting sensor technology and molecular probes design (Výprachtický et al., 1999).

Reactivity and Synthesis

Another area of research involves the reactivity and synthesis of related compounds. For example, the synthesis of fluorinated-naphthalene derivatives through Diels-Alder reactions showcases the potential of similar molecules in organic synthesis and drug design, offering insights into their reactivity and potential for creating new chemical entities (Hanamoto et al., 2002).

Biological Activity and Polymer Development

Research into indole derivatives and their potential biological activities opens new avenues for drug discovery and pharmacological applications. For instance, synthesizing new derivatives with potential biological activities points towards the development of new therapeutic agents (Avdeenko et al., 2020). Furthermore, the development of polymeric materials, such as poly(ether ether ketone ketone) containing pendant sulfonic acid groups, suggests applications in proton exchange membrane materials, highlighting the versatility of similar compounds in materials science (Gao et al., 2004).

Detection and Sensor Development

The development of fluorescent chemosensors for ions, like Al(III), using compounds with inhibited excited-state intramolecular proton transfer, showcases the potential of similar molecules in environmental monitoring, medical diagnostics, and sensor development (Ding et al., 2013).